N,N-diethyl-1-[(9-ethyl-9H-carbazol-3-yl)methyl]-3-piperidinecarboxamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
N,N-diethyl-1-[(9-ethyl-9H-carbazol-3-yl)methyl]-3-piperidinecarboxamide, also known as DEC, is a chemical compound that has gained attention in scientific research due to its potential applications in the field of neuroscience. DEC is a selective antagonist of the nicotinic acetylcholine receptor (nAChR) and has been shown to modulate the release of neurotransmitters such as dopamine, norepinephrine, and acetylcholine. In
Mechanism of Action
N,N-diethyl-1-[(9-ethyl-9H-carbazol-3-yl)methyl]-3-piperidinecarboxamide is a selective antagonist of the nicotinic acetylcholine receptor (nAChR), which is a ligand-gated ion channel that is widely distributed throughout the central and peripheral nervous systems. By binding to the nAChR, this compound inhibits the release of neurotransmitters such as dopamine, norepinephrine, and acetylcholine, which are involved in various physiological and behavioral processes.
Biochemical and Physiological Effects
This compound has been shown to have anxiolytic and antidepressant effects in animal models, which may be due to its ability to modulate the release of neurotransmitters such as dopamine, norepinephrine, and acetylcholine. This compound has also been shown to have antipsychotic effects in animal models, which may be due to its ability to modulate the release of dopamine in the brain.
Advantages and Limitations for Lab Experiments
One advantage of using N,N-diethyl-1-[(9-ethyl-9H-carbazol-3-yl)methyl]-3-piperidinecarboxamide in lab experiments is its selectivity for the nicotinic acetylcholine receptor (nAChR), which allows for more targeted modulation of neurotransmitter release. However, one limitation of using this compound in lab experiments is its relatively low potency compared to other nAChR antagonists, which may require higher doses to achieve the desired effects.
Future Directions
There are several potential future directions for research on N,N-diethyl-1-[(9-ethyl-9H-carbazol-3-yl)methyl]-3-piperidinecarboxamide. One area of interest is its potential as a treatment for anxiety and depression in humans. Further studies are needed to determine the optimal dosage and duration of treatment, as well as any potential side effects. Another area of interest is its potential as a tool for studying the role of neurotransmitters such as dopamine, norepinephrine, and acetylcholine in various physiological and behavioral processes. Finally, further studies are needed to explore the potential of this compound as a treatment for schizophrenia and other psychiatric disorders.
Synthesis Methods
The synthesis of N,N-diethyl-1-[(9-ethyl-9H-carbazol-3-yl)methyl]-3-piperidinecarboxamide involves a multi-step process that begins with the reaction of 9-ethylcarbazole with N,N-diethyl-3-chloropiperidine-4-carboxamide. This reaction produces N,N-diethyl-1-[(9-ethyl-9H-carbazol-3-yl)methyl]-3-chloropiperidine-4-carboxamide, which is then treated with sodium methoxide to form the final product, this compound.
Scientific Research Applications
N,N-diethyl-1-[(9-ethyl-9H-carbazol-3-yl)methyl]-3-piperidinecarboxamide has been extensively studied for its potential applications in the field of neuroscience. It has been shown to modulate the release of neurotransmitters such as dopamine, norepinephrine, and acetylcholine, which are involved in various physiological and behavioral processes. This compound has also been shown to have anxiolytic and antidepressant effects in animal models, making it a potential candidate for the treatment of anxiety and depression in humans.
Properties
IUPAC Name |
N,N-diethyl-1-[(9-ethylcarbazol-3-yl)methyl]piperidine-3-carboxamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C25H33N3O/c1-4-27(5-2)25(29)20-10-9-15-26(18-20)17-19-13-14-24-22(16-19)21-11-7-8-12-23(21)28(24)6-3/h7-8,11-14,16,20H,4-6,9-10,15,17-18H2,1-3H3 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
SLDGLVDRWSLZIW-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCN1C2=C(C=C(C=C2)CN3CCCC(C3)C(=O)N(CC)CC)C4=CC=CC=C41 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C25H33N3O |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
391.5 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.